Cas no 1007727-61-8 (1-(2-phenylethenesulfonyl)-N-(1-phenylethyl)piperidine-4-carboxamide)

1-(2-Phenylethenesulfonyl)-N-(1-phenylethyl)piperidine-4-carboxamide is a specialized sulfonamide-based compound featuring a piperidine carboxamide core with a phenylethenesulfonyl substituent. This structure imparts unique reactivity and potential as an intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules. The compound’s sulfonyl and carboxamide functionalities enhance its utility in medicinal chemistry, offering opportunities for further derivatization. Its rigid aromatic and aliphatic moieties contribute to selective binding interactions, making it a candidate for targeting specific biological pathways. The product is characterized by high purity and stability, ensuring consistent performance in research applications. Its synthetic versatility supports its use in drug discovery and development.

1-(2-phenylethenesulfonyl)-N-(1-phenylethyl)piperidine-4-carboxamide structure

1007727-61-8 structure

Product Name:1-(2-phenylethenesulfonyl)-N-(1-phenylethyl)piperidine-4-carboxamide

CAS No:1007727-61-8

MF:C₂₂H₂₆N₂O₃S

MW:398.518444538116

CID:5871917

PubChem ID:24233377

Update Time:2025-08-03

1-(2-phenylethenesulfonyl)-N-(1-phenylethyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- Z27722379
- AKOS017050202
- EN300-26589664
- 1007727-61-8
- 1-(2-phenylethenesulfonyl)-N-(1-phenylethyl)piperidine-4-carboxamide
- Inchi： 1S/C22H26N2O3S/c1-18(20-10-6-3-7-11-20)23-22(25)21-12-15-24(16-13-21)28(26,27)17-14-19-8-4-2-5-9-19/h2-11,14,17-18,21H,12-13,15-16H2,1H3,(H,23,25)/b17-14+
- InChI Key： SAFFZEACMHXEPV-SAPNQHFASA-N
- SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(C(NC(C)C2C=CC=CC=2)=O)CC1)(=O)=O

Computed Properties

Exact Mass: 398.16641387g/mol
Monoisotopic Mass: 398.16641387g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 28
Rotatable Bond Count: 6
Complexity: 621
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 74.9Å²

1-(2-phenylethenesulfonyl)-N-(1-phenylethyl)piperidine-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26589664-0.05g	1-(2-phenylethenesulfonyl)-N-(1-phenylethyl)piperidine-4-carboxamide	1007727-61-8	95.0%	0.05g	$212.0	2025-03-20

1-(2-phenylethenesulfonyl)-N-(1-phenylethyl)piperidine-4-carboxamide Related Literature

1. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
2. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
3. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
4. An automated in-chip-catalytic–spectrophotometric method for determination of copper(ii) using a multisyringe flow injection analysis-multipumping flow system†

Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
5. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin

Related Categories

Additional information on 1-(2-phenylethenesulfonyl)-N-(1-phenylethyl)piperidine-4-carboxamide

Comprehensive Overview of 1-(2-phenylethenesulfonyl)-N-(1-phenylethyl)piperidine-4-carboxamide (CAS No. 1007727-61-8)

The compound 1-(2-phenylethenesulfonyl)-N-(1-phenylethyl)piperidine-4-carboxamide (CAS No. 1007727-61-8) is a specialized sulfonamide-based derivative with a unique piperidine-carboxamide backbone. Its molecular structure combines a phenylethenesulfonyl group with a phenylethyl substituent, making it a subject of interest in medicinal chemistry and drug discovery. Researchers are increasingly exploring its potential applications in targeted therapies, particularly due to its bioactive properties and selective binding affinity.

In recent years, the demand for small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine. The compound’s sulfonyl and carboxamide functionalities are critical for interactions with enzyme active sites, a feature often highlighted in structure-activity relationship (SAR) studies. This aligns with trending searches on "sulfonamide derivatives in drug design" and "piperidine-based bioactive compounds", reflecting its relevance in contemporary research.

From a synthetic chemistry perspective, 1-(2-phenylethenesulfonyl)-N-(1-phenylethyl)piperidine-4-carboxamide exemplifies the convergence of scaffold diversification and functional group compatibility. Its preparation typically involves multi-step organic synthesis, including sulfonylation and amide coupling reactions. These methods are frequently queried in academic and industrial forums, such as "optimizing sulfonamide synthesis" or "piperidine-4-carboxamide derivatives", underscoring its technical significance.

The compound’s physicochemical properties, including logP, solubility, and stability, are pivotal for its pharmacokinetic profile. These attributes are often analyzed in ADMET studies, a hot topic in computational chemistry and preclinical research. Searches like "improving drug-like properties of sulfonamides" or "piperidine carboxamide bioavailability" further highlight its intersection with modern drug development challenges.

Beyond therapeutic applications, CAS No. 1007727-61-8 is also investigated for its role in chemical biology as a probe molecule. Its ability to selectively target protein-protein interactions (PPIs) or allosteric sites makes it valuable for mechanistic studies. This connects to popular queries like "sulfonamide probes in target validation" and "small-molecule tools for PPI modulation", demonstrating its versatility.

In summary, 1-(2-phenylethenesulfonyl)-N-(1-phenylethyl)piperidine-4-carboxamide represents a compelling case study in rational drug design and chemical innovation. Its structural complexity and functional adaptability position it at the forefront of molecular pharmacology and material science inquiries. As research evolves, this compound is likely to remain a focal point for high-impact publications and patent filings, addressing both scientific curiosity and industrial demand.